Cas no 478258-52-5 (7-CHLORO-5-(METHYLSULFANYL)[1,2,3,4]TETRAAZOLO[1,5-C]PYRIMIDINE)

• Product Name: 7-CHLORO-5-(METHYLSULFANYL)[1,2,3,4]TETRAAZOLO[1,5-C]PYRIMIDINE
• CAS No: 478258-52-5
• MF: C₅H₄ClN₅S
• MW: 201.636756896973
• MDL: MFCD02082337
• CID: 5225940
• Update Time: 2026-03-07

7-CHLORO-5-(METHYLSULFANYL)[1,2,3,4]TETRAAZOLO[1,5-C]PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• 7-CHLORO-5-(METHYLSULFANYL)[1,2,3,4]TETRAAZOLO[1,5-C]PYRIMIDINE
• 7-CHLORO[1,2,3,4]TETRAAZOLO[1,5-C]PYRIMIDIN-5-YL METHYL SULFIDE
• 7-chloro-5-(methylsulfanyl)-[1,2,3,4]tetrazolo[1,5-c]pyrimidine
• Tetrazolo[1,5-c]pyrimidine, 7-chloro-5-(methylthio)-
• 7-Chloro-5-(methylthio)tetrazolo[1,5-c]pyrimidine
• 7-chloro-5-methylsulfanyltetrazolo[1,5-c]pyrimidine
• Z1269133591

• MDL： MFCD02082337
• Inchi： 1S/C5H4ClN5S/c1-12-5-7-3(6)2-4-8-9-10-11(4)5/h2H,1H3
• InChI Key： TUBRMVGYMDBZOX-UHFFFAOYSA-N
• SMILES： ClC1=CC2=NN=NN2C(=N1)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• XLogP3: 1.5
• Topological Polar Surface Area: 81.3

Additional information on 7-CHLORO-5-(METHYLSULFANYL)[1,2,3,4]TETRAAZOLO[1,5-C]PYRIMIDINE

Comprehensive Overview of 7-CHLORO-5-(METHYLSULFANYL)[1,2,3,4]TETRAAZOLO[1,5-C]PYRIMIDINE (CAS No. 478258-52-5)

7-CHLORO-5-(METHYLSULFANYL)[1,2,3,4]TETRAAZOLO[1,5-C]PYRIMIDINE (CAS No. 478258-52-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the tetrazolo[1,5-c]pyrimidine family, a class of nitrogen-rich heterocycles known for their diverse biological activities. The presence of a chloro substituent at the 7-position and a methylsulfanyl group at the 5-position enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 7-CHLORO-5-(METHYLSULFANYL)[1,2,3,4]TETRAAZOLO[1,5-C]PYRIMIDINE has increased, particularly in the development of novel small-molecule inhibitors and biologically active compounds. Researchers are exploring its potential in targeting specific enzymes and receptors, which aligns with the growing interest in precision medicine and personalized therapeutics. The compound's CAS No. 478258-52-5 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the key advantages of 7-CHLORO-5-(METHYLSULFANYL)[1,2,3,4]TETRAAZOLO[1,5-C]PYRIMIDINE is its versatility in organic synthesis. Its tetrazolo[1,5-c]pyrimidine core serves as a scaffold for constructing more complex molecules, making it a popular choice for medicinal chemists. The compound's chloro and methylsulfanyl groups provide sites for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is crucial in the search for new drug candidates and agrochemicals.

The synthesis of 7-CHLORO-5-(METHYLSULFANYL)[1,2,3,4]TETRAAZOLO[1,5-C]PYRIMIDINE typically involves multi-step reactions, including cyclization and substitution processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yields and reduce reaction times. These innovations are part of a broader trend toward green chemistry and sustainable manufacturing, which are highly prioritized in modern chemical research.

From a pharmacological perspective, 7-CHLORO-5-(METHYLSULFANYL)[1,2,3,4]TETRAAZOLO[1,5-C]PYRIMIDINE has shown promise in preliminary studies. Its ability to interact with biological targets such as kinases and GPCRs has sparked interest in its potential as a therapeutic agent. However, further in vitro and in vivo studies are needed to fully elucidate its mechanisms and applications. The compound's CAS No. 478258-52-5 is often referenced in patent filings, highlighting its commercial potential.

In the context of agrochemicals, 7-CHLORO-5-(METHYLSULFANYL)[1,2,3,4]TETRAAZOLO[1,5-C]PYRIMIDINE is being investigated for its role in developing new pesticides and herbicides. Its structural motifs are conducive to disrupting metabolic pathways in pests, offering a potential alternative to conventional agrochemicals. This aligns with the global push for environmentally friendly solutions in agriculture, a topic frequently searched by stakeholders in the field.

Quality control and analytical characterization of 7-CHLORO-5-(METHYLSULFANYL)[1,2,3,4]TETRAAZOLO[1,5-C]PYRIMIDINE are critical for ensuring its suitability in research and industrial applications. Techniques such as HPLC, NMR, and mass spectrometry are commonly used to verify purity and structural integrity. These methods are essential for meeting regulatory standards and maintaining consistency in batch production.

In summary, 7-CHLORO-5-(METHYLSULFANYL)[1,2,3,4]TETRAAZOLO[1,5-C]PYRIMIDINE (CAS No. 478258-52-5) is a compound of significant scientific and industrial interest. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its unique chemical properties. As research continues to uncover its full potential, this compound is likely to remain a focal point in the quest for innovative solutions to contemporary challenges in chemistry and biology.